AM-8191 HCl
Overview
Description
AM-8191 is a bacterial topoisomerase inhibitors as broad-spectrum antibacterial agent.
Scientific Research Applications
Aminophylline as Corrosion Inhibitor : A study by Samide et al. (2014) investigated Aminophylline (AMF), a compound different from AM-8191 HCl, for its potential as a corrosion inhibitor for carbon steel in HCl solution. This research could provide insights into the broader category of chemical interactions and corrosion inhibition mechanisms which might be relevant to AM-8191 HCl.
Additive Manufacturing (AM) and Pharmaceuticals : A paper by Clark et al. (2017) discussed the use of Additive Manufacturing (AM) technology in drug delivery, specifically the 3D printing of pharmaceutical tablets. While not directly about AM-8191 HCl, this could be relevant if exploring novel manufacturing methods for drugs.
Prebiotic-Chemistry Inspired Polymer Coatings : Research by Thissen et al. (2015) explored the use of aminomalononitrile (AMN) for polymer coatings in biomedical applications. Though distinct from AM-8191 HCl, the study’s focus on polymer application in biomedicine might offer insights into similar applications for different compounds.
Additive Manufacturing in Electrochemical Labs : A study by Whittingham et al. (2021) provided an overview of how Additive Manufacturing is used in electrochemical research. While this does not directly relate to AM-8191 HCl, the advancement in manufacturing technologies might impact the way compounds like AM-8191 HCl are researched or used.
Fatigue Properties in Additive Manufacturing : Research by Romano et al. (2017) focused on the fatigue resistance of parts produced by Additive Manufacturing. This could provide a broader understanding of the physical properties and material science aspects potentially applicable to compounds like AM-8191 HCl.
properties
CAS RN |
1417548-17-4 |
|---|---|
Product Name |
AM-8191 HCl |
Molecular Formula |
C26H29ClFN5O5 |
Molecular Weight |
545.9964 |
IUPAC Name |
(S)-6-(((1-(2-(3-fluoro-6-methoxy-1,5-naphthyridin-4-yl)-1-hydroxyethyl)-2-oxabicyclo[2.2.2]octan-4-yl)amino)methyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one hydrochloride |
InChI |
InChI=1S/C26H28FN5O5.ClH/c1-35-22-5-3-18-23(32-22)16(17(27)12-28-18)10-20(33)26-8-6-25(7-9-26,14-37-26)29-11-15-2-4-19-24(30-15)31-21(34)13-36-19;/h2-5,12,20,29,33H,6-11,13-14H2,1H3,(H,30,31,34);1H/t20-,25?,26?;/m0./s1 |
InChI Key |
WDWFTZSOSPERQG-JKLZSTNZSA-N |
SMILES |
O=C1NC2=NC(CNC34COC(CC4)([C@@H](O)CC5=C(F)C=NC6=CC=C(OC)N=C56)CC3)=CC=C2OC1.[H]Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AM-8191; AM 8191; AM8191. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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